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Compound of Interest

Compound Name: Boc-LRR-AMC

Cat. No.: B1667352 Get Quote

Essential Safety and Handling Guide for Boc-
LRR-AMC
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of Boc-LRR-
AMC (Boc-Leu-Arg-Arg-7-amido-4-methylcoumarin), a fluorogenic substrate used to detect

trypsin-like activity of the 26S and 20S proteasome. Adherence to these guidelines is essential

for ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)
Boc-LRR-AMC should be considered a hazardous substance. Direct contact with skin, eyes, or

respiratory tract must be avoided. The following personal protective equipment is mandatory

when handling this compound.
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PPE Category Required Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemical-resistant gloves.

Body Protection Laboratory coat.

Respiratory
Use in a well-ventilated area or a chemical fume

hood.

Operational Plan: From Receipt to Data Acquisition
This section outlines a standard operational workflow for the use of Boc-LRR-AMC in a

laboratory setting.

Receiving and Storage
Upon receipt, the product, which is shipped at ambient temperature, should be immediately

stored at -20°C to -70°C.[1] Use a manual defrost freezer and avoid repeated freeze-thaw

cycles to maintain product stability.[1] Stock solutions in DMSO can be stored at -80°C for up to

6 months or at -20°C for up to 1 month.[2]

Reconstitution and Handling
All handling of the solid compound and its solutions should be conducted in a chemical fume

hood while wearing the appropriate PPE.

To prepare a stock solution:

Briefly centrifuge the vial to ensure all powder is at the bottom.

Dissolve the solid Boc-LRR-AMC in a suitable solvent such as DMSO or DMF.[3] For

example, solubility is approximately 12 mg/mL in DMSO and 14 mg/mL in DMF.[3]

Experimental Protocol: Proteasome Activity Assay
The following is a generalized protocol for a proteasome activity assay using Boc-LRR-AMC.

[4]
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Prepare a working solution of Boc-LRR-AMC by diluting the stock solution in the appropriate

assay buffer to the desired final concentration (typically in the µM range).

Add the working solution to your experimental samples (e.g., cell lysates) in a 96-well plate.

Incubate the plate at 37°C for a specified period.

Measure the fluorescence using a microplate reader. The cleavage of the AMC group from

the peptide by proteasome activity results in a fluorescent signal.

Quantitative Data Summary
The following table summarizes key quantitative data for Boc-LRR-AMC.

Parameter Value

Storage Temperature -20°C to -70°C (solid)[1]

Excitation Wavelength 340-360 nm[3]

Emission Wavelength 440-460 nm[3]

Solubility in DMSO ~12 mg/mL[3]

Solubility in DMF ~14 mg/mL[3]

Molecular Weight 700.8 g/mol [3]

Disposal Plan
All waste containing Boc-LRR-AMC or its cleavage product, 7-amino-4-methylcoumarin

(AMC), must be treated as hazardous chemical waste.

Solid Waste: Collect any solid Boc-LRR-AMC waste in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: All solutions containing Boc-LRR-AMC, including unused stock solutions and

experimental waste from microplates, should be collected in a designated, sealed hazardous

waste container.
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Contaminated Materials: Used pipette tips, tubes, and gloves that have come into contact

with the compound should be disposed of as solid hazardous waste.

Decontamination: Work surfaces should be thoroughly cleaned after handling the compound.

Do not dispose of Boc-LRR-AMC or related waste down the drain or in regular trash. Follow all

local and institutional regulations for the disposal of hazardous chemical waste.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for using Boc-LRR-AMC in a

proteasome activity assay.
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Caption: Workflow for Boc-LRR-AMC from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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